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Compound of Interest

Compound Name: Phenylvinyldimethoxysilane

Cat. No.: B15293693 Get Quote

Technical Guide: Phenylvinyldimethoxysilane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Phenylvinyldimethoxysilane,

including its Chemical Abstracts Service (CAS) number and a summary of its safety data. The

information is intended for use by professionals in research and development.

Chemical Identification
Identifier Value

Chemical Name Phenylvinyldimethoxysilane

CAS Number 17866-43-2

Safety Data Summary
The following tables summarize the key safety information for Phenylvinyldimethoxysilane.

This data is compiled from various Safety Data Sheets (SDS).

Physical and Chemical Properties
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Property Value

Appearance Colorless liquid

Molecular Formula C₁₀H₁₄O₂Si

Molecular Weight 206.3 g/mol

Boiling Point 224 °C

Flash Point 88 °C

Density 0.99 g/cm³

Hazard Identification
Hazard Class Category Hazard Statement

Flammable Liquids 4 H227: Combustible liquid

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure (Respiratory

Tract Irritation)

3
H335: May cause respiratory

irritation

First Aid Measures
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Exposure Route First Aid Protocol

Inhalation

Move victim to fresh air and keep at rest in a

position comfortable for breathing. Call a

POISON CENTER or doctor/physician if you

feel unwell.

Skin Contact

Wash with plenty of soap and water. Take off

contaminated clothing and wash it before reuse.

If skin irritation occurs: Get medical

advice/attention.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists:

Get medical advice/attention.

Ingestion
Call a POISON CENTER or doctor/physician if

you feel unwell. Rinse mouth.

Personal Protective Equipment (PPE)
Type Recommendation

Eye/Face Protection
Wear safety glasses with side-shields (or

goggles).

Skin Protection Wear protective gloves.

Respiratory Protection

Use a properly fitted, air-purifying or air-fed

respirator complying with an approved standard

if a risk assessment indicates this is necessary.

Experimental Protocols
Detailed experimental protocols for the determination of the safety data presented above are

standardized and conducted in accordance with regulatory guidelines such as those

established by the Occupational Safety and Health Administration (OSHA) and the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). These protocols are

not typically disclosed in detail within a standard Safety Data Sheet. For specific experimental
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methodologies, researchers should refer to the relevant OECD Guidelines for the Testing of

Chemicals.

Logical Relationships and Workflows
Hazard Assessment Workflow
The following diagram illustrates a simplified workflow for assessing the hazards of a chemical

like Phenylvinyldimethoxysilane.
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Caption: Hazard Assessment Workflow for Phenylvinyldimethoxysilane.

This guide provides a foundational understanding of the key safety aspects of

Phenylvinyldimethoxysilane. It is imperative for all personnel handling this chemical to read

and understand the full Safety Data Sheet provided by the supplier and to adhere to all

recommended safety precautions.

To cite this document: BenchChem. [Phenylvinyldimethoxysilane CAS number and safety
data sheet]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15293693#phenylvinyldimethoxysilane-cas-number-
and-safety-data-sheet]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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